Theophylline, 8,8'-methylenebis(2-thio- Theophylline, 8,8'-methylenebis(2-thio-
Brand Name: Vulcanchem
CAS No.: 1915-58-8
VCID: VC21227974
InChI: InChI=1S/C15H16N8O2S2/c1-20-10-8(12(24)22(3)14(20)26)16-6(18-10)5-7-17-9-11(19-7)21(2)15(27)23(4)13(9)25/h5H2,1-4H3,(H,16,18)(H,17,19)
SMILES: CN1C2=C(C(=O)N(C1=S)C)NC(=N2)CC3=NC4=C(N3)C(=O)N(C(=S)N4C)C
Molecular Formula: C15H16N8O2S2
Molecular Weight: 404.5 g/mol

Theophylline, 8,8'-methylenebis(2-thio-

CAS No.: 1915-58-8

Cat. No.: VC21227974

Molecular Formula: C15H16N8O2S2

Molecular Weight: 404.5 g/mol

* For research use only. Not for human or veterinary use.

Theophylline, 8,8'-methylenebis(2-thio- - 1915-58-8

Specification

CAS No. 1915-58-8
Molecular Formula C15H16N8O2S2
Molecular Weight 404.5 g/mol
IUPAC Name 8-[(1,3-dimethyl-6-oxo-2-sulfanylidene-7H-purin-8-yl)methyl]-1,3-dimethyl-2-sulfanylidene-7H-purin-6-one
Standard InChI InChI=1S/C15H16N8O2S2/c1-20-10-8(12(24)22(3)14(20)26)16-6(18-10)5-7-17-9-11(19-7)21(2)15(27)23(4)13(9)25/h5H2,1-4H3,(H,16,18)(H,17,19)
Standard InChI Key QIRUGLODEIPRED-UHFFFAOYSA-N
SMILES CN1C2=C(C(=O)N(C1=S)C)NC(=N2)CC3=NC4=C(N3)C(=O)N(C(=S)N4C)C
Canonical SMILES CN1C2=C(C(=O)N(C1=S)C)NC(=N2)CC3=NC4=C(N3)C(=O)N(C(=S)N4C)C

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